Cas no 431908-57-5 (5-Benzyl-3-(4-nitrophenyl)-1,2,4-oxadiazole)

• Product Name: 5-Benzyl-3-(4-nitrophenyl)-1,2,4-oxadiazole
• CAS No: 431908-57-5
• MF: C₁₅H₁₁N₃O₃
• MW: 281.266143083572
• MDL: MFCD03142503
• CID: 857029
• PubChem ID: 1121319
• Update Time: 2025-05-20

5-Benzyl-3-(4-nitrophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-BENZYL-3-(4-NITROPHENYL)-1,2,4-OXADIAZOLE
• AC1LM2J1
• ACMC-209jtc
• Ambcb6755190
• ANW-29950
• CTK4I7151
• MolPort-002-221-051
• SR-01000486372
• BS-23328
• SR-01000486372-1
• AKOS001649740
• EU-0044142
• MFCD03142503
• Cambridge id 6755190
• DTXSID30360523
• 431908-57-5
• CS-0211180
• 5-Benzyl-3-(4-nitrophenyl)-1,2,4-oxadiazole

• MDL： MFCD03142503
• Inchi： 1S/C15H11N3O3/c19-18(20)13-8-6-12(7-9-13)15-16-14(21-17-15)10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： PZONGMVJXXWXIB-UHFFFAOYSA-N
• SMILES： O1C(CC2C=CC=CC=2)=NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 281.08000
• Monoisotopic Mass: 281.080041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 84.74000
• LogP: 3.75880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-Benzyl-3-(4-nitrophenyl)-1,2,4-oxadiazole

Introduction to CAS No. 431908-57-5: 5-Benzyl-3-(4-nitrophenyl)-1,2,4-Oxadiazole

CAS No. 431908-57-5, commonly referred to as 5-Benzyl-3-(4-nitrophenyl)-1,2,4-Oxadiazole, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxadiazoles, which are five-membered heterocycles containing one oxygen and two nitrogen atoms. The structure of this compound is characterized by a benzene ring attached to the oxadiazole ring via a methylene group (-CH₂-) at the 5-position and a nitrophenyl group at the 3-position.

The synthesis of 5-Benzyl-3-(4-nitrophenyl)-1,2,4-Oxadiazole involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The presence of the nitro group at the para position of the phenyl ring introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This makes it a valuable compound for studying various chemical reactivities and biological activities.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, research has shown that 5-Benzyl-3-(4-nitrophenyl)-1,2,4-Oxadiazole exhibits promising anti-inflammatory and antioxidant properties. These findings suggest that it could be a lead compound for developing novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

In addition to its pharmacological applications, this compound has also been explored in materials science. Its ability to form stable coordination complexes with metal ions makes it a potential candidate for designing new materials with applications in catalysis and sensing technologies. Recent advancements in green chemistry have further emphasized the importance of synthesizing such compounds under environmentally friendly conditions.

The structural versatility of CAS No. 431908-57-5 also makes it an ideal model compound for studying fundamental chemical principles. For example, its reactivity patterns under different reaction conditions provide insights into the behavior of heterocyclic compounds in various chemical environments.

In conclusion, 5-Benzyl-3-(4-nitrophenyl)-1,2,4-Oxadiazole (CAS No. 431908-57-5) is a multifaceted compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and reactivity make it a valuable tool for advancing scientific research and technological innovations.